5-Bromo-2-methyloxazole-4-carboxylic acid

Specification

• CAS No.: 1209573-86-3
• Molecular Formula: C5H4BrNO3
• Molecular Weight: 205.995
• IUPAC Name: 5-bromo-2-methyl-1,3-oxazole-4-carboxylic acid
• Standard InChI: InChI=1S/C5H4BrNO3/c1-2-7-3(5(8)9)4(6)10-2/h1H3,(H,8,9)
• Standard InChI Key: DYSCBFBGIQPIAS-UHFFFAOYSA-N
• SMILES: CC1=NC(=C(O1)Br)C(=O)O

Introduction

5-Bromo-2-methyloxazole-4-carboxylic acid is a synthetic organic compound belonging to the oxazole family. It features a five-membered heterocyclic ring containing one nitrogen and one oxygen atom, with a bromine atom at the 5-position, a methyl group at the 2-position, and a carboxylic acid group at the 4-position. The compound is identified by its CAS number 1209573-86-3 and has a molecular weight of approximately 205.99 g/mol.

Synthesis and Preparation

The synthesis of 5-Bromo-2-methyloxazole-4-carboxylic acid typically involves multi-step organic reactions. While specific methods for its synthesis are not widely documented, similar oxazole derivatives are often prepared through reactions involving cyclization, halogenation, or substitution reactions. The compound's preparation may involve starting materials such as oxazole precursors that undergo bromination and carboxylation steps.

Hazard Identification

• Hazard Statements: Harmful by inhalation, in contact with skin, and if swallowed.

• Precautionary Statements: Wear protective clothing, gloves, and safety goggles. Handle in a chemical fume hood.

First Aid Measures

• Skin Contact: Wash with copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.

• Eye Contact: Flush eyes with water for at least 15 minutes. Seek medical attention if irritation persists.

• Inhalation: Remove to fresh air. Seek medical attention if symptoms persist.

• Ingestion: Wash out mouth with water. Seek medical attention immediately.

Environmental Considerations

The compound should not be allowed to enter drains or water courses. Disposal should be arranged as special waste by a licensed disposal company, following national and regional regulations.